Cas no 7656-12-4 ( )

• Product Name: &nbsp
• CAS No: 7656-12-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 982743
• PubChem ID: 262989
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• AR-1C3095; AG-J-02773; 1-Fluor-2,3,4,6-tetramethyl-5-nitro-benzol; NSC97132; AC1Q4N45; CTK5E3100; 1-fluoro-2,3,4,6-tetramethyl-5-nitro-benzene; NCIOpen2_001773; AC1L68PF;
• NSC97132
• NSC-97132
• NCIOpen2_001773
• 1-fluoro-2,3,4,6-tetramethyl-5-nitrobenzene
• AKOS024324560
• 7656-12-4
• 1-fluoro-2,3,4,6-tetramethyl-5-nitro-benzene
• DTXSID70294570
•  

• Inchi： 1S/C10H12FNO2/c1-5-6(2)9(11)8(4)10(7(5)3)12(13)14/h1-4H3
• InChI Key： ZBAOGXYSFIUFTP-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(C(C)=C(C)C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.08526
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 3.49070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes